Cas no 13678-69-8 (1-(thiophen-2-yl)propane-1,2-dione)

1-(thiophen-2-yl)propane-1,2-dione structure
13678-69-8 structure
Product Name:1-(thiophen-2-yl)propane-1,2-dione
CAS No:13678-69-8
MF:C7H6O2S
MW:154.186340808868
CID:228649
PubChem ID:83652
Update Time:2025-04-19

1-(thiophen-2-yl)propane-1,2-dione Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanedione,1-(2-thienyl)-
    • 1-(2-thienyl)propane-1,2-dione
    • 1-thiophen-2-ylpropane-1,2-dione
    • 1-(thiophen-2-yl)propane-1,2-dione
    • EINECS 237-174-4
    • 1-(2-Thienyl)-1,2-propanedione
    • B8YYK9V3W2
    • AKOS017514580
    • SCHEMBL2610951
    • CS-0058041
    • H11148
    • 1-(3'-Thienyl)-propan-1,2-dion
    • CHEBI:172416
    • FDYDDUUWFJQMQC-UHFFFAOYSA-N
    • 13678-69-8
    • 2-Pyruvoylthiophene
    • NS00024439
    • SB23041
    • DTXSID80159929
    • 1,2-Propanedione, 1-(2-thienyl)-
    • Inchi: 1S/C7H6O2S/c1-5(8)7(9)6-3-2-4-10-6/h2-4H,1H3
    • InChI Key: FDYDDUUWFJQMQC-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C(C)=O)=O

Computed Properties

  • Exact Mass: 154.00888
  • Monoisotopic Mass: 154.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 62.4A^2

Experimental Properties

  • Density: 1.242
  • Boiling Point: 237.6°Cat760mmHg
  • Flash Point: 97.5°C
  • Refractive Index: 1.546
  • PSA: 34.14

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